Ciraparantag is specifically designed to bind noncovalently by charge-charge interaction to unfractionated heparin and low-molecular-weight heparin[“]. It shows binding characteristics that are similar to those of direct oral anticoagulants[“]. A dynamic light-scattering methodology was used to demonstrate Ciraparantag’s binding to the heparins and direct oral anticoagulants[“].

In animal models of bleeding, a single IV dose of Ciraparantag given at peak concentrations of the anticoagulant, but before the bleeding injury, significantly reduced the blood loss[“]. Ciraparantag, given after the bleeding injury, also significantly reduced blood loss[“]. Ciraparantag binds to heparins and the direct oral anticoagulants through noncovalent charge-charge interactions[“].  

Ciraparantag is an anticoagulant reversal agent designed to counteract the effects of various anticoagulants, including direct oral anticoagulants (DOACs) and low molecular weight heparin (LMWH). It is a...